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Compound of Interest

Compound Name: Tween 85

Cat. No.: B12389358

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tween 85, also known as Polysorbate 85, is a non-ionic surfactant and emulsifier widely

utilized in the biomedical field. Its amphiphilic nature, stemming from a hydrophilic

polyoxyethylene sorbitan head and a lipophilic trioleate tail, makes it an invaluable excipient in

a variety of pharmaceutical formulations. This technical guide provides an in-depth overview of

the applications of Tween 85 in biomedical research, with a focus on its role in drug delivery,

formulation development, and cellular studies. We will explore its physicochemical properties,

detail experimental protocols for its use, and illustrate key mechanisms and workflows.

Physicochemical Properties of Tween 85
A comprehensive understanding of the physicochemical properties of Tween 85 is crucial for its

effective application in biomedical research. These properties influence its behavior in aqueous

and non-aqueous environments, its interaction with other molecules, and its function as a

solubilizer, emulsifier, and stabilizer.
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Property Value Source(s)

Synonyms

Polysorbate 85,

Polyoxyethylene (20) sorbitan

trioleate

[1]

CAS Number 9005-70-3 [1][2]

Molecular Formula C100H188O28 (approximate)

Molecular Weight ~1839 g/mol [3]

Appearance Amber, oily, viscous liquid [4][5]

Density 1.00 - 1.05 g/mL at 20 °C [4]

Solubility

Dispersible in water; soluble in

ethanol, methanol, ethyl

acetate, and most organic

solvents; insoluble in acetone.

[4]

HLB Value 11.0 [4]

Critical Micelle Concentration

(CMC)

A specific CMC value for

Tween 85 alone is not readily

available in the literature. For

context, the CMC values for

other common Tweens are:

Tween 20 (0.0499 mM), Tween

40 (0.0333 mM), Tween 60

(0.0167 mM), and Tween 80

(0.015 mM).[6] A study on

mixed micelles found that the

CMC of sodium dodecyl sulfate

(SDS) was altered in the

presence of Tween 85.

Saponification Value 80 - 95 mg KOH/g [1][7]

Hydroxyl Value 39 - 52 mg KOH/g [7]
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Core Applications in Biomedical Research
Tween 85's unique properties lend it to a multitude of applications in biomedical research,

primarily centered around improving the delivery and efficacy of therapeutic agents.

Drug Delivery Systems
Tween 85 is a cornerstone in the formulation of various drug delivery systems, particularly for

poorly water-soluble drugs. Its ability to form micelles and stabilize emulsions is key to its

function.[8]

Nanoemulsions: These are oil-in-water or water-in-oil emulsions with droplet sizes in the

nanometer range. Tween 85 acts as an effective emulsifier, reducing the interfacial tension

between the oil and water phases and preventing droplet coalescence.[6] This is crucial for

creating stable nanoemulsions that can encapsulate lipophilic drugs, enhancing their

solubility and bioavailability.

Micelles: Above its critical micelle concentration, Tween 85 self-assembles into micelles in

aqueous solutions. The hydrophobic tails form the core of the micelle, creating a

microenvironment capable of solubilizing hydrophobic drug molecules. The hydrophilic heads

form the outer shell, allowing the micelle to be dispersed in aqueous media. This micellar

encapsulation protects the drug from degradation and improves its systemic circulation time.

Nanoparticles: Tween 85 is often used as a stabilizer in the synthesis of polymeric

nanoparticles, such as those made from chitosan.[9] It adsorbs to the surface of the

nanoparticles, preventing their aggregation and ensuring a stable dispersion. This is critical

for maintaining the desired particle size and surface characteristics, which are important for

cellular uptake and drug release kinetics.

Vaccine Formulations
Tween 85, in combination with other surfactants like Span 85, is a component of oil-in-water

emulsion adjuvants, such as MF59. These adjuvants enhance the immune response to vaccine

antigens. The emulsion formulation helps to create a depot effect at the injection site, leading to

a sustained release of the antigen and a more robust and prolonged immune response.

Enhancing Drug Bioavailability
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A significant challenge in drug development is the poor aqueous solubility of many active

pharmaceutical ingredients (APIs), which limits their oral bioavailability. Tween 85 addresses

this by:

Improving Solubility: As discussed, Tween 85 can significantly increase the solubility of

hydrophobic drugs through micellar encapsulation.[8]

Inhibiting P-glycoprotein (P-gp): P-gp is an efflux pump found in various tissues, including the

intestines, that can actively transport drugs out of cells, reducing their absorption.

Surfactants like Tween 85 have been shown to inhibit P-gp activity.[10][11] This inhibition

can occur through several mechanisms, including altering membrane fluidity and interfering

with ATP hydrolysis, which powers the pump. By inhibiting P-gp, Tween 85 can increase the

intracellular concentration of co-administered drugs, thereby enhancing their absorption and

bioavailability.

Experimental Protocols
This section provides detailed methodologies for key experiments involving Tween 85.

Preparation of a Nanoemulsion using High-Pressure
Homogenization
This protocol describes the preparation of an oil-in-water (O/W) nanoemulsion for the

encapsulation of a hydrophobic drug.

Materials:

Hydrophobic drug

Oil phase (e.g., medium-chain triglycerides, soybean oil)

Tween 85

Deionized water

High-pressure homogenizer

Methodology:
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Oil Phase Preparation: Dissolve the hydrophobic drug in the selected oil at the desired

concentration. Gently heat and stir if necessary to ensure complete dissolution.

Aqueous Phase Preparation: Disperse Tween 85 in deionized water. The concentration of

Tween 85 will depend on the desired oil-to-surfactant ratio, typically ranging from 1% to 5%

(w/v).

Pre-emulsion Formation: Gradually add the oil phase to the aqueous phase while

continuously stirring at a high speed (e.g., 5000-10,000 rpm) using a high-shear mixer for

10-15 minutes. This will form a coarse pre-emulsion.

High-Pressure Homogenization: Pass the pre-emulsion through a high-pressure

homogenizer. The homogenization pressure and number of passes are critical parameters to

optimize for achieving the desired droplet size and polydispersity index (PDI). A typical

starting point would be 15,000-20,000 psi for 3-5 passes.[12][13]

Characterization: Analyze the resulting nanoemulsion for droplet size, PDI, and zeta potential

using dynamic light scattering (DLS). The encapsulation efficiency of the drug can be

determined by separating the free drug from the nanoemulsion (e.g., by ultracentrifugation)

and quantifying the drug concentration in the supernatant.

Synthesis of Chitosan Nanoparticles by Ionic Gelation
This protocol details the synthesis of chitosan nanoparticles for drug delivery, using Tween 85
as a stabilizer.

Materials:

Low molecular weight chitosan

Acetic acid

Sodium tripolyphosphate (TPP)

Tween 85

Deionized water
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Methodology:

Chitosan Solution Preparation: Dissolve chitosan in a 1% (v/v) acetic acid solution to a final

concentration of 0.1-0.5% (w/v). Stir overnight to ensure complete dissolution.

Addition of Stabilizer: Add Tween 85 to the chitosan solution at a concentration of 0.5-1%

(v/v) and stir for 30 minutes. The addition of Tween 85 helps to prevent aggregation of the

nanoparticles during their formation.[9]

TPP Solution Preparation: Dissolve TPP in deionized water to a concentration of 0.1% (w/v).

Nanoparticle Formation: While stirring the chitosan solution at a moderate speed, add the

TPP solution dropwise. The formation of opalescent suspension indicates the formation of

nanoparticles due to the ionic interaction between the positively charged chitosan and the

negatively charged TPP.[14][15]

Purification: Centrifuge the nanoparticle suspension at a high speed (e.g., 15,000 rpm for 30

minutes) to pellet the nanoparticles. Discard the supernatant and resuspend the pellet in

deionized water. Repeat this washing step twice to remove any unreacted reagents.

Characterization: Analyze the purified nanoparticles for their size, PDI, and zeta potential

using DLS. The morphology of the nanoparticles can be visualized using scanning electron

microscopy (SEM) or transmission electron microscopy (TEM).

In Vitro Drug Release Study using the Dialysis Bag
Method
This protocol describes a common method to evaluate the release of a drug from a Tween 85-

based formulation.

Materials:

Drug-loaded formulation (e.g., nanoemulsion, nanoparticles)

Dialysis membrane with an appropriate molecular weight cut-off (MWCO)

Phosphate buffered saline (PBS), pH 7.4
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Shaking incubator or water bath

Methodology:

Membrane Preparation: Cut the dialysis membrane to the desired length and hydrate it in the

release medium (PBS) for at least 30 minutes before use.

Sample Loading: Accurately measure a specific volume of the drug-loaded formulation and

place it inside the dialysis bag. Securely close both ends of the bag.

Release Study: Immerse the dialysis bag in a known volume of pre-warmed PBS (37°C) in a

beaker or flask. The volume of the release medium should be sufficient to maintain sink

conditions (i.e., the concentration of the released drug should not exceed 10-15% of its

saturation solubility in the medium).

Sampling: Place the setup in a shaking incubator or water bath at 37°C with gentle agitation.

At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24 hours), withdraw a small aliquot

of the release medium and replace it with an equal volume of fresh, pre-warmed PBS.[16]

[17][18][19][20]

Drug Quantification: Analyze the collected samples for drug concentration using a suitable

analytical method, such as UV-Vis spectrophotometry or high-performance liquid

chromatography (HPLC).

Data Analysis: Calculate the cumulative percentage of drug released at each time point and

plot it against time to obtain the drug release profile.

Cell Viability Assessment using the MTT Assay
This protocol is used to assess the cytotoxicity of a Tween 85-containing formulation on a cell

line.

Materials:

Cell line of interest

Complete cell culture medium
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Tween 85-based formulation

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

96-well cell culture plate

Microplate reader

Methodology:

Cell Seeding: Seed the cells in a 96-well plate at a predetermined density (e.g., 5,000-

10,000 cells/well) and allow them to adhere overnight in a CO2 incubator at 37°C.

Treatment: Prepare serial dilutions of the Tween 85-based formulation in complete cell

culture medium. Remove the old medium from the wells and add 100 µL of the different

concentrations of the formulation to the respective wells. Include wells with untreated cells

(negative control) and cells treated with a known cytotoxic agent (positive control). Also,

include wells with the formulation vehicle (Tween 85 solution without the drug) to assess the

cytotoxicity of the excipient itself.

Incubation: Incubate the plate for a specific period (e.g., 24, 48, or 72 hours) in the CO2

incubator.

MTT Addition: After the incubation period, add 10 µL of the MTT solution to each well and

incubate for another 2-4 hours. During this time, viable cells with active mitochondria will

reduce the yellow MTT to purple formazan crystals.[21][22]

Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of

the solubilization solution to each well to dissolve the formazan crystals. Gently pipette up

and down to ensure complete dissolution.

Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm

using a microplate reader.
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Data Analysis: Calculate the percentage of cell viability for each treatment group relative to

the untreated control cells.

Visualizations: Workflows and Mechanisms
To further elucidate the practical applications and mechanisms of action of Tween 85, the

following diagrams are provided in the DOT language for use with Graphviz.

Workflow for Nanoemulsion Preparation
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Caption: Workflow for preparing a drug-loaded nanoemulsion using Tween 85.

Workflow for Chitosan Nanoparticle Synthesis
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Caption: Workflow for the synthesis of chitosan nanoparticles stabilized with Tween 85.

Mechanism of P-glycoprotein Inhibition by Tween 85
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Caption: Mechanism of Tween 85 enhancing drug absorption by inhibiting P-glycoprotein.

Conclusion
Tween 85 is a versatile and indispensable excipient in modern biomedical research and

pharmaceutical development. Its ability to enhance the solubility and bioavailability of poorly

water-soluble drugs, stabilize complex formulations like nanoemulsions and nanoparticles, and

act as a component in vaccine adjuvants underscores its importance. The detailed protocols

and illustrative workflows provided in this guide offer a practical resource for researchers and

scientists aiming to leverage the unique properties of Tween 85 in their work. As drug delivery

technologies continue to advance, the multifaceted applications of Tween 85 are likely to

expand, further solidifying its role in the development of more effective and patient-friendly

therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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